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The Organelle Genome Database for Algae (OGDA) is a centralized and user-friendly platform
designed to provide a comprehensive resource for researchers, scientists, and drug
development professionals working with the organellar genomes of algae.[1][2][3] This guide
offers an in-depth technical overview of the OGDA web interface, detailing its core
functionalities, data presentation, experimental protocols, and the integrated tools for genomic
analysis.

Introduction to the OGDA Database

The OGDA database serves as a public repository for the organellar genomes of various algae
species, containing both plastid (cpDNA) and mitochondrial (mtDNA) genome data.[2][3] The
data is sourced from public databases such as NCBI, DDBJ, and EMBL-EBI, as well as from
sequencing projects conducted at the Laboratory of Genetics and Breeding of Marine
Organism (MOGBL).[1] The first release of OGDA included 1,055 plastid genomes and 755
mitochondrial genomes.[1][2]

The primary goal of OGDA is to provide a unified platform for the rapid retrieval and analysis of
algal organellar genomes, which are crucial for research in gene structure, genome evolution,
and organelle function.[1][2]
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Data Presentation and Structure

The OGDA database presents a wealth of quantitative data in a structured and easily
comparable format. The core data includes genome sequences, gene annotations, and
associated metadata.

Table 1: Summary of Data Available in the Initial Release of OGDA[1][4]

Number of .

Data Category Number of Species = Number of Phyla
Genomes

Mitochondrial
755 542 ]

Genomes

Plastid Genomes 1055 667 11

Table 2: Phylum-level Distribution of Organelle Genomes in OGDA[4]

Phylum Mitochondrial Genomes Plastid Genomes
Rhodophyta 225 321
Chlorophyta 225 401
Ochrophyta 200 113
Glaucophyta 8 9
Cryptophyta 21 13
Charophyta 14 34
Haptophyta 8 16
Bacillariophyta 45 97
Euglenozoa 7 44
Myzozoa 0 6
Cercozoa 2 1
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Navigating the OGDA Web Interface

The OGDA web interface is designed for intuitive navigation, allowing users to efficiently
search, browse, and analyze genomic data.

Search and Download Functionalities

OGDA offers a sophisticated search system to facilitate data retrieval. Users can perform
searches using various criteria:

e Taxonomic Rank: Inputting a taxon (e.g., a species, genus, or family) in the search box will
return all associated organelle genome information.

e Scientific Name or Accession Number: Users can perform precise searches using the
scientific name of an alga or its accession number.

o Classification Browsing: The interface provides a browsing function for mitochondrial and
plastid genomes, allowing users to explore the database by classification.

All data within the OGDA database is freely accessible for academic use and can be
downloaded for offline analysis.[1]

Data Visualization

Upon selecting a specific genome, users are presented with a detailed view that includes:
e Genome Circle: A circular map of the organelle genome.
o Geographical Distribution: Information on where the algal species was collected.

o Encoded Genetic Information: A comprehensive list of all genes and their annotations.
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Figure 1: User workflow for searching and browsing data in OGDA.

Integrated Analysis Tools

A key feature of the OGDA platform is its suite of integrated tools for genomic analysis.

o BLAST: The Basic Local Alignment Search Tool allows users to compare their own sequence

data against the genomes in the database.
e Sequence Fetch: This tool enables the retrieval of specific genomic regions.

e MUSCLE: A tool for performing multiple sequence alignments.
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e GeneWise: This tool is used for gene prediction.

o LASTZ: Facilitates genome synteny analysis.

OGDI Analy!ls Tnol{
‘ Sequence Fetch ‘ ‘ MUSCLE ‘ ‘ GeneWise
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Figure 2: Overview of the integrated analysis tools available in OGDA.

Experimental Protocols

The genomic data within OGDA is generated through established high-throughput sequencing
methodologies. While specific protocols may vary between contributing laboratories, the
general workflow for obtaining and sequencing algal organelle genomes is as follows.

Sample Collection and DNA Extraction

o Algal Sample Collection: Algal samples are collected from their natural habitats or from
laboratory cultures.

o DNA Extraction: Total genomic DNA is extracted from the collected algal cells. This process
typically involves cell lysis to release the DNA, followed by purification steps to remove
cellular debris and other contaminants. For some algae with high mucus content, specialized
extraction methods may be required.[5]

Genome Sequencing and Assembly
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o Library Preparation: The extracted DNA is fragmented, and sequencing adapters are ligated
to the ends of the fragments to create a sequencing library.

» High-Throughput Sequencing: The prepared library is sequenced using next-generation
sequencing (NGS) platforms.

o De Novo Assembly: The resulting sequencing reads are assembled de novo to reconstruct
the complete organelle genomes. This process involves identifying overlapping reads to build
longer contiguous sequences (contigs).

Genome Annotation

The assembled genomes are annotated to identify genes and other functional elements. This is
often done by comparing the genome sequence to known organelle genes from related
species.
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Figure 3: General experimental workflow for algal organelle genomics.

Data Submission to OGDA

OGDA provides a user-friendly interface for the submission of new algal organelle genome

data.[1] The data processing workflow for incoming data is as follows:

o Data Acquisition: Genome data is either downloaded from public databases (e.g., GenBank

flat files) or submitted directly by researchers.[6]
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o Data Preprocessing: Each genome is manually proofread to ensure the accuracy of the

annotation.[6]

 Information Extraction: Basic genome information, such as accession number and

configuration, is extracted.

» Database Integration: The processed data and associated biological information (e.qg.,
taxonomy, geographical distribution) are stored in the OGDA MySQL database.[6]
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Figure 4: Data processing workflow for the OGDA database.
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Conclusion

The Organelle Genome Database for Algae is a valuable and comprehensive resource for the
scientific community. Its user-friendly web interface, coupled with a suite of powerful analysis
tools, facilitates the exploration and utilization of algal organellar genome data. This guide
provides a foundational understanding for new users to effectively navigate the OGDA platform
and leverage its capabilities for their research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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